![molecular formula C19H25NO3S B5721592 5-isopropyl-N-mesityl-2-methoxybenzenesulfonamide](/img/structure/B5721592.png)
5-isopropyl-N-mesityl-2-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of sulfonamides typically involves the reaction of sulfonyl chlorides with amines. For example, a study on the synthesis of N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides demonstrated the use of 4-methoxyphenethylamine reacted with 4-methylbenzenesulfonyl chloride in aqueous sodium carbonate solution. Subsequent treatment with various alkyl/aralkyl halides produced a series of sulfonamides, characterized by spectroscopic techniques (Abbasi et al., 2018).
Molecular Structure Analysis
The molecular structure of sulfonamides is characterized using spectroscopic techniques such as IR, 1H-NMR, and 13C-NMR. For instance, the structural characterization of synthesized sulfonamides was carried out using these techniques, providing detailed insights into the molecular structure and confirming the formation of the desired compounds (Abbasi et al., 2018).
Chemical Reactions and Properties
Sulfonamides participate in various chemical reactions, demonstrating unique properties due to their functional groups. For example, N-hydroxybenzenesulfonamide decomposition in alkaline solution yields N2O and sulfinate, showcasing the reactivity of sulfonamides under specific conditions (Bonner & Ko, 1992).
Physical Properties Analysis
The physical properties of sulfonamides, such as solubility, melting point, and crystalline structure, can be determined through various analytical methods. Crystallographic studies provide insights into the solid-state structure, as seen in the synthesis and structure analysis of tris(5-bromo-2-methoxyphenyl)bismuth bisbenzenesulfonate solvate with toluene (Sharutin & Sharutina, 2016).
Chemical Properties Analysis
The chemical properties of sulfonamides, including reactivity, stability, and interactions with biological targets, are crucial for their applications in medicinal chemistry. Studies on enzyme inhibition by sulfonamides, such as acetylcholinesterase inhibition, highlight the potential therapeutic applications of these compounds (Abbasi et al., 2018).
properties
IUPAC Name |
2-methoxy-5-propan-2-yl-N-(2,4,6-trimethylphenyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO3S/c1-12(2)16-7-8-17(23-6)18(11-16)24(21,22)20-19-14(4)9-13(3)10-15(19)5/h7-12,20H,1-6H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABMMVTDFCZOPKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=C(C=CC(=C2)C(C)C)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.